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Compound of Interest

Compound Name: Z-Thr(Bzl)-OH

Cat. No.: B554296

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical properties of Z-Thr(Bzl)-OH, a
derivative of the amino acid threonine utilized in peptide synthesis and other areas of chemical
research.

Quantitative Data Summary

The key quantitative properties of Z-Thr(Bzl)-OH are summarized in the table below for easy
reference and comparison.

Property Value References
Molecular Formula C19H21NOs [1112][3]
Molecular Weight 343.37 g/mol [1112]

CAS Number 69863-36-1

Appearance White to off-white solid

Purity 98.94%

Experimental Protocols

While specific experimental protocols for the synthesis or application of Z-Thr(Bzl)-OH are
proprietary and vary between manufacturers, the general principles of its use in solid-phase
peptide synthesis (SPPS) are well-established. A typical workflow would involve:
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e Resin Loading: The C-terminal amino acid is attached to a solid support (resin).

o Deprotection: The N-terminal protecting group (e.g., Fmoc or Boc) of the resin-bound amino
acid is removed.

e Coupling: Z-Thr(Bzl)-OH, with its carboxylic acid group activated, is then coupled to the
deprotected N-terminus of the growing peptide chain. The benzyl (Bzl) group protects the
side-chain hydroxyl of threonine from unwanted reactions.

e Washing: The resin is washed to remove excess reagents and byproducts.

» Repeat: Steps 2-4 are repeated with subsequent amino acids until the desired peptide
sequence is assembled.

o Cleavage and Deprotection: The completed peptide is cleaved from the resin, and all
protecting groups (including the Z and Bzl groups) are removed, typically with a strong acid
cocktail.

 Purification and Analysis: The crude peptide is purified, commonly by reverse-phase high-
performance liquid chromatography (RP-HPLC), and its identity is confirmed by mass
spectrometry.

Logical Relationships

The following diagram illustrates the hierarchical relationship of Z-Thr(Bzl)-OH within the
classification of chemical compounds.
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Caption: Hierarchical classification of Z-Thr(Bzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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